Cas no 121353-87-5 (Thymidine,3'-deoxy-3',3'-difluoro- (9CI))

• Product Name: Thymidine,3'-deoxy-3',3'-difluoro- (9CI)
• CAS No: 121353-87-5
• MF: C₁₀H₁₂F₂N₂O₄
• MW: 262.210089683533
• CID: 158287
• PubChem ID: 72257
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3',3'-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-3',3'-difluoro- (9CI)
• 1-[(2R,5R)-4,4-difluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3',3'-difluoro-3'-deoxythymidine
• 1-[(2R,5R)-4,4-difluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• 3'-Deoxy-3',3'-difluorothymidine
• 3-Fluoro-1-(3'-fluoro-2',3'-dideoxy-beta-D-ribofuranosyl)-5-methyluracil
• 3-Fluoro-1-(3'-fluoro-3'-deoxy-beta-D-erythropentofuranosyl)thymine
• F2dT
• Thymidine, 3'-deoxy-3',3'-difluoro-
• 1-(4,4-Difluoro-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• DTXSID80153245
• 121353-87-5
• CHEMBL114876
• BDBM50004773
• SCHEMBL6311441
• 3',3'-diFddT
• JQMYGAWECCNTIR-RNFRBKRXSA-N
• 1-[(2R,5R)-4,4-difluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C10H12F2N2O4/c1-5-3-14(9(17)13-8(5)16)7-2-10(11,12)6(4-15)18-7/h3,6-7,15H,2,4H2,1H3,(H,13,16,17)/t6-,7-/m1/s1
• InChI Key： JQMYGAWECCNTIR-RNFRBKRXSA-N
• SMILES： FC1([C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)F

Computed Properties

• Exact Mass: 262.07656
• Monoisotopic Mass: 262.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.547
• PSA: 78.87